2-(2-phenyl-1H-indol-1-yl)-N-(pyridin-4-ylmethyl)acetamide

Specification

• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-(2-phenylindol-1-yl)-N-(pyridin-4-ylmethyl)acetamide
• Standard InChI: InChI=1S/C22H19N3O/c26-22(24-15-17-10-12-23-13-11-17)16-25-20-9-5-4-8-19(20)14-21(25)18-6-2-1-3-7-18/h1-14H,15-16H2,(H,24,26)
• Standard InChI Key: VZCOOAIPSNANRU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2CC(=O)NCC4=CC=NC=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2CC(=O)NCC4=CC=NC=C4

Introduction

The compound 2-(2-phenyl-1H-indol-1-yl)-N-(pyridin-4-ylmethyl)acetamide is a complex organic molecule that combines indole and pyridine rings with an acetamide linkage. Despite the lack of specific literature directly referencing this compound, its structure suggests potential applications in pharmaceutical chemistry due to the presence of indole and pyridine moieties, which are common in biologically active compounds.

Synthesis and Potential Applications

While specific synthesis details for 2-(2-phenyl-1H-indol-1-yl)-N-(pyridin-4-ylmethyl)acetamide are not available, compounds with similar structures are typically synthesized through reactions involving indole derivatives and pyridine-based reagents. The presence of indole and pyridine rings suggests potential biological activity, as these motifs are found in various pharmaceuticals.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
2-(2-phenyl-1H-indol-1-yl)-N-(2-pyridinylmethyl)acetamide	C22H19N3O	341.4	Potential biological activity due to indole and pyridine moieties
N-Ethyl-2-(2-phenyl-1H-indol-3-yl)-N-pyridin-4-ylmethyl-acetamide	C24H23N3O	369.5	Potential biological activity; related compounds show activity
3-Hexyl-1-phenyl-3-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-indol-2-one	Not specified	Not specified	Potential biological activity due to indole and pyridine rings